Cas no 3085-82-3 (N1-phenyl-N1-(propan-2-yl)benzene-1,4-diamine)

• Product Name: N1-phenyl-N1-(propan-2-yl)benzene-1,4-diamine
• CAS No: 3085-82-3
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• MDL: MFCD00152591
• CID: 309554
• PubChem ID: 18331
• Update Time: 2025-11-02

N1-phenyl-N1-(propan-2-yl)benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1-(1-methylethyl)-N1-phenyl-
• 4-N-phenyl-4-N-propan-2-ylbenzene-1,4-diamine
• N1-Isopropyl-N1-phenylbenzene-1,4-diamine
• 1,4-Benzenediamine, N-(1-methylethyl)-N-phenyl-
• AC1L2BTO
• ANW-43065
• CTK3J6327
• EINECS 221-404-5
• KSC496G2P
• N-Isopropyl-N-Phenyl-1,4-Phenylenediamine
• SureCN157492
• N1-phenyl-N1-(propan-2-yl)benzene-1,4-diamine
• E0FUI016V7
• UNII-E0FUI016V7
• SCHEMBL157492
• EN300-19902
• AKOS009031623
• 1,4-Benzenediamine, N1-(1-methylethyl)-N1-phenyl-
• 3085-82-3
• N-ISOPROPYL N-PHENYL-P-PHENYLENEDIAMINE
• p-Phenylenediamine, N-isopropyl-N-phenyl-
• NS00028982
• N-Isopropyl-N-phenyl-4-phenylenediamine
• N-Isopropyl-N-phenyl-p-phenylenediamine
• CS-0238660
• Q27276704
• DTXSID0062840

• MDL： MFCD00152591
• Inchi： 1S/C15H18N2/c1-12(2)17(14-6-4-3-5-7-14)15-10-8-13(16)9-11-15/h3-12H,16H2,1-2H3
• InChI Key： VRKQEIXDEZVPSY-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC(=CC=1)N)C(C)C

Computed Properties

• Exact Mass: 226.14714
• Monoisotopic Mass: 226.146999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 29.3

Experimental Properties

• Color/Form: Not available
• Density: 1.079
• Boiling Point: 387.7 °C at 760 mmHg
• Flash Point: 167.6 °C
• PSA: 29.26
• Solubility: Not available

Additional information on N1-phenyl-N1-(propan-2-yl)benzene-1,4-diamine

Comprehensive Guide to N1-phenyl-N1-(propan-2-yl)benzene-1,4-diamine (CAS No. 3085-82-3): Properties, Applications, and Market Insights

N1-phenyl-N1-(propan-2-yl)benzene-1,4-diamine (CAS No. 3085-82-3) is a specialized aromatic amine compound with a unique molecular structure that combines phenyl and isopropyl groups. This compound has garnered significant attention in recent years due to its versatile applications in industrial and research settings. With the growing demand for high-performance chemical intermediates, understanding the properties and potential of this compound is essential for professionals in the field.

The chemical structure of N1-phenyl-N1-(propan-2-yl)benzene-1,4-diamine features a benzene ring substituted with two amine groups, one of which is further modified with a phenyl and isopropyl moiety. This configuration imparts distinct electronic and steric properties, making it valuable for applications such as polymer stabilization, dye synthesis, and advanced material development. Researchers are increasingly exploring its role in organic electronics and photocatalysis, aligning with the global push toward sustainable technologies.

One of the most frequently searched questions about CAS No. 3085-82-3 relates to its synthesis and purity standards. High-purity grades of this compound are critical for applications in pharmaceutical intermediates and specialty chemicals. Recent advancements in synthetic methodologies have improved yield and reduced environmental impact, addressing the industry's focus on green chemistry principles. Analytical techniques such as HPLC and NMR are commonly employed to verify the compound's purity and structural integrity.

In the context of market trends, N1-phenyl-N1-(propan-2-yl)benzene-1,4-diamine has seen rising demand due to its role in UV stabilizers and antioxidant formulations. The compound's ability to scavenge free radicals and prevent degradation in polymers makes it indispensable in the plastics industry. Additionally, its derivatives are being investigated for use in energy storage systems, particularly in next-generation batteries, reflecting the broader interest in renewable energy solutions.

Safety and handling of CAS No. 3085-82-3 are also common topics of inquiry. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. Industry best practices emphasize the use of personal protective equipment (PPE) when handling fine powders or concentrated solutions, ensuring workplace safety and compliance with regulatory guidelines.

Looking ahead, the future of N1-phenyl-N1-(propan-2-yl)benzene-1,4-diamine appears promising, with ongoing research exploring its potential in biomedical applications and nanotechnology. Innovations in functional material design continue to drive interest in this compound, positioning it as a key player in the evolving landscape of advanced chemicals. For researchers and industry professionals, staying updated on the latest developments related to 3085-82-3 is crucial for leveraging its full potential.